1-[(2E)-3-phenylprop-2-en-1-yl]-1H-indole-2,3-dione

• IUPAC Name: 1-[(E)-3-phenylprop-2-enyl]indole-2,3-dione
• InChI: InChI=1S/C17H13NO2/c19-16-14-10-4-5-11-15(14)18(17(16)20)12-6-9-13-7-2-1-3-8-13/h1-11H,12H2/b9-6+
• InChI Key: OJMNUQNZECRSCJ-RMKNXTFCSA-N
• Canonical SMILES: C1=CC=C(C=C1)C=CCN2C3=CC=CC=C3C(=O)C2=O
• Isomeric SMILES: C1=CC=C(C=C1)/C=C/CN2C3=CC=CC=C3C(=O)C2=O
• Molecular Formula: C17H13NO2
• DSSTOX Substance ID: DTXSID101331815
• Molecular Weight: 263.29 g/mol
• Solubility: 2.3 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 1100127-67-0

Description

1-(2E)-3-Phenylprop-2-en-1-yl]-1H-indole-2,3-dione, more commonly known as 1-PPI, is a novel synthetic compound with a wide range of scientific applications. It is an indole-based heterocyclic compound with a three-membered ring containing two carbon atoms and one nitrogen atom. 1-PPI is a highly versatile compound and has been used in a variety of synthetic and research applications.

Scientific Research Applications

Antidiabetic Applications

Indole derivatives may play a role in diabetes management by influencing glucose metabolism or insulin activity, providing a potential research area for diabetes treatment options.

Each of these applications represents a unique field where 1-[(2E)-3-phenylprop-2-en-1-yl]-1H-indole-2,3-dione and its derivatives could have significant scientific research implications. .

Q & A

Q1: What are the key structural characteristics of 1-[(2E)-3-phenylprop-2-en-1-yl]-1H-indole-2,3-dione as revealed by the study?

A1: The research primarily highlights two key structural aspects of the molecule []:

• Orientation and interactions: The indole ring and the phenyl ring are not coplanar. Instead, they are oriented at an angle of 69.33° relative to each other []. The crystal structure analysis also reveals the presence of C—H⋯O hydrogen bonds between molecules. These hydrogen bonds contribute to the formation of zigzag chains along the a-axis of the crystal lattice. Additionally, π–π stacking interactions are observed between neighboring isatin groups, further influencing the crystal packing.